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Cat. No.: B529643
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing GW791343 in cell culture
experiments. GW791343 is a potent and selective, non-competitive allosteric modulator with
dual activity. It acts as a negative allosteric modulator of the human P2X7 receptor and a
positive allosteric modulator of the rat P2X7 receptor. Additionally, it functions as a CCR2
antagonist. This document outlines recommended concentrations, experimental procedures,
and the underlying signaling pathways for both targets.

Data Presentation: Recommended Concentrations

The optimal concentration of GW791343 is cell-type and experiment-dependent. The following
tables summarize starting concentrations reported in the literature for its activity as a P2X7
modulator and a CCR2 antagonist.

Table 1: Recommended Concentrations for GW791343 as a P2X7 Receptor Modulator
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Cell Li Experimental Concentration  Incubation Reported
ell Line
Assay Range Time Effect
o Non-competitive
HEK293 Ethidium )
] ) ] antagonism of
(expressing Accumulation 0.01-10 uM 40 minutes
the human P2X7
human P2X7) Assay
receptor.[1]
Negative
HEK293 Allosteric allosteric
(expressing Modulation 3, 10, 30 uM 40 minutes modulation of the
human P2X7) Assay human P2X7
receptor.[1]
Enhanced
ATP Release amplitude of ATP
SCN cells (rat) 5uM 24 - 48 hours
Rhythm Assay release rhythm.

[1]

Table 2: Recommended Concentrations for CCR2 Antagonist (CAS 445479-97-0) Activity

. Experimental . Incubation Reported
Cell Line Concentration .
Assay Time Effect
A549 (human o Inhibition of
Cell Viability )
non-small cell 0-20nM 72 hours CCL2-mediated
Assay (WST-1) ] )
lung cancer) cell proliferation.
Inhibition of
A549 (human o )
Migration & CCL2-mediated
non-small cell ) 10 nM 24 hours o
Invasion Assays migration and
lung cancer) ] )
invasion.
A549 (human . o
Wound Healing 2 hours Inhibition of cell
non-small cell 20 pg/ml o
Scratch Assay (pretreatment) migration.

lung cancer)

Signaling Pathways
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P2X7 Receptor Signaling

Activation of the P2X7 receptor by high concentrations of extracellular ATP leads to the
opening of a non-selective cation channel, resulting in Ca2* influx and K+ efflux. This ion
exchange triggers downstream signaling cascades, including the activation of the NLRP3
inflammasome, leading to the processing and release of pro-inflammatory cytokines IL-13 and
IL-18. GW791343, as a negative allosteric modulator in human cells, binds to a site distinct
from the ATP binding site to inhibit these downstream effects.
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Ethidium Bromide Uptake Assay Workflow
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Preparation

1. Seed P2X7-expressing cells
in a 96-well plate

2. Culture cells to desired confluenca
. J
4 Treatment )

3. Pre-incubate cells with
various concentrations of GW791343

4. Add Ethidium Bromide and
P2X7 agonist (e.g., ATP, BZATP)
- j

4 Measureme v]t & Analysis )

(5. Incubate at 37°C for 15-30 minutes)
6. Measure fluorescence
(Excitation: ~525 nm, Emission: ~605 nm)
( 7. Analyze data and determine ICso )

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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